Cas no 821799-77-3 (Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-)

Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis- structure
821799-77-3 structure
Product Name:Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-
CAS No:821799-77-3
MF:C16H13F3
MW:262.269634962082
CID:696282
PubChem ID:71419691
Update Time:2025-04-19

Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[(1E)-1-(trifluoromethyl)-1-propene-1,3-diyl]bis-
    • (1,1,1-trifluoro-4-phenylbut-2-en-2-yl)benzene
    • DTXSID00838921
    • 821799-77-3
    • 1,1'-(4,4,4-Trifluorobut-2-ene-1,3-diyl)dibenzene
    • Inchi: 1S/C16H13F3/c17-16(18,19)15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10,12H,11H2
    • InChI Key: LZGYPKOHMGPMFA-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1)=CCC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 262.09693490g/mol
  • Monoisotopic Mass: 262.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų
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